Cas no 88683-44-7 (1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-)

1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]- structure
88683-44-7 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-
CAS No:88683-44-7
MF:C13H15NO2S
MW:249.32870221138
CID:624724
PubChem ID:71319530
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-
    • 2-(2-methylbutan-2-ylsulfanyl)isoindole-1,3-dione
    • DTXSID60749549
    • 88683-44-7
    • 2-[(2-Methylbutan-2-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione
    • Inchi: 1S/C13H15NO2S/c1-4-13(2,3)17-14-11(15)9-7-5-6-8-10(9)12(14)16/h5-8H,4H2,1-3H3
    • InChI Key: VPHSFIXCVPXJIR-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)CC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 249.08234989g/mol
  • Monoisotopic Mass: 249.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.7Ų
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